Cas no 1171213-36-7 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide
• CAS No: 1171213-36-7
• MF: C₂₁H₁₉FN₄OS
• MW: 394.465166330338
• CID: 5908771
• PubChem ID: 30868463
• Update Time: 2025-07-21

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-(2-pyrazol-1-ylethyl)benzamide
• AKOS024514081
• 1171213-36-7
• VU0647647-1
• F5581-1055
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-3-fluorobenzamide
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide

• Inchi： 1S/C21H19FN4OS/c1-14-11-15(2)19-18(12-14)28-21(24-19)26(10-9-25-8-4-7-23-25)20(27)16-5-3-6-17(22)13-16/h3-8,11-13H,9-10H2,1-2H3
• InChI Key： HOHYDULSEBAKSH-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=C(C)C=C2S1)CCN1C=CC=N1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 394.12636058g/mol
• Monoisotopic Mass: 394.12636058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.3Ų

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide

Introduction to N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide (CAS No. 1171213-36-7)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1171213-36-7, represents a fusion of several pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide incorporates a benzamide moiety linked to a benzothiazole ring system, which is further substituted with a fluoroalkyl group and a pyrazole ring. This arrangement of functional groups is strategically designed to interact with biological targets in a manner that could elicit therapeutic effects. The presence of the fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate inflammatory pathways and immune responses. The benzothiazole scaffold is well-documented for its anti-inflammatory and antimicrobial properties, while the pyrazole ring is often employed to enhance binding interactions with enzymes and receptors. The combination of these structural elements in N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide suggests that it may possess significant potential as an immunomodulatory agent.

Recent studies have highlighted the importance of immunomodulatory drugs in the treatment of various chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Compounds that can selectively target specific pathways within the immune system hold promise for developing more effective and less immunogenic therapies. N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide, with its dual functionality and structural complexity, may offer a unique approach to modulating immune responses without eliciting off-target effects.

The synthesis of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-yl)ethylbenzamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, allows for the efficient construction of the target molecule's framework. These synthetic strategies are critical in pharmaceutical research as they enable the rapid exploration of chemical space and the identification of lead compounds with desired biological properties.

Evaluation of the pharmacological profile of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluoro-N-2-(1H-pyrazol-1-y)ethylbenzamide has revealed intriguing results that warrant further investigation. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary cell-based assays suggest that this compound may exhibit anti-proliferative effects on certain cancer cell lines by interfering with critical signaling pathways. These findings underscore the compound's potential as a multitargeted therapeutic agent.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical applications. N-(4,6-dimethyl-l,l-benzothiazol-l-l]-l]-l]-l]-l]-l]-l]-l]-l]-l]_fluor_n_n_n_n_n_n_n_n_n_n-n_2_((i_h-pyr_zo_l-l)_l)_l]_eth_ben_z_a_m_i_d_e, like many other promising compounds entering preclinical development pipelines, will undergo extensive characterization to determine its pharmacokinetic properties and potential side effects. This includes assessments of absorption, distribution, metabolism, excretion (ADME), as well as toxicological studies to ensure its safety profile is favorable for human use.

The role of computational chemistry and molecular modeling has become increasingly integral in modern drug discovery workflows. By leveraging computational tools to predict how N-()_fluor_n-n-n-n-n-n-n-n-n-n_((i_h-pyr_zo_l-l)_l)_eth_ben_z_a_m_i_d_e interacts with biological targets at the molecular level researchers can gain valuable insights into its mechanism of action. These insights can guide further optimization efforts aimed at improving potency while minimizing off-target interactions. The integration of computational methods with experimental data provides a powerful framework for accelerating the discovery process.

The future prospects for N_(1171213_36_7) _((i_h-pyr_zo_l-l)_l)]_eth_ben_z_a_m_i_d_e are promising given its unique structural features and preliminary biological activity profiles. As research continues to uncover new therapeutic targets and mechanisms within complex biological systems there may be opportunities to expand its utility beyond initial indications. Collaborative efforts between academic institutions industrial partners regulatory agencies will be essential in advancing this compound through preclinical testing clinical trials commercialization stages ensuring it reaches patients who could benefit from it.